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Compound of Interest

Compound Name: 2-Dodecenal

Cat. No.: B3028422 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides comprehensive, step-by-

step guidance for the safe handling and disposal of 2-Dodecenal, a compound that requires

careful management due to its potential hazards. Adherence to these protocols is crucial for

minimizing risks and ensuring a safe laboratory environment.

Hazard Classification: 2-Dodecenal is classified as a substance that can cause skin irritation

and serious eye irritation.[1][2][3] Some safety data sheets indicate it can cause severe skin

burns and eye damage.[4]

Personal Protective Equipment (PPE)
A systematic approach to personal protection is mandatory when handling 2-Dodecenal. The

following PPE is the minimum required standard:
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PPE Category Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[2][5]

To protect against splashes

that can cause serious eye

irritation or damage.[1][4]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

To prevent skin contact, which

can cause irritation or burns.[1]

[5][6]

Body Protection

A fully buttoned laboratory coat

or chemical-resistant coveralls.

[5][6]

To protect skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

may be required if working

outside a certified chemical

fume hood or if there is a risk

of inhaling vapors, mists, or

fumes.[5][7]

To prevent respiratory tract

irritation.

Foot Protection Closed-toe shoes.[6]
To protect the feet from

potential spills.

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Dodecenal:
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Property Value Source

Molecular Formula C12H22O [3]

Molecular Weight 182.3 g/mol [3]

Flash Point 93.33 °C (200.00 °F) TCC [8]

Specific Gravity
0.83900 to 0.84900 @ 25.00

°C
[8]

Refractive Index
1.45200 to 1.45800 @ 20.00

°C
[8]

LD50 (Oral, rat) >5 g/kg [5]

Draize test (rabbit, skin) 500 mg/24H Severe [5]

Operational Plan: From Receipt to Disposal
A meticulous operational plan is essential for the safe handling of 2-Dodecenal at every stage.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents, strong acids, and bases.[1][5]

Keep the container tightly closed when not in use.[1][5]

The storage area should be clearly labeled with the appropriate hazard warnings.

2. Handling and Use:

All handling of 2-Dodecenal should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood.[1][4]

Ensure that an eyewash station and safety shower are readily accessible.[7]
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Avoid contact with skin, eyes, and clothing.[1] Do not breathe fumes, gas, mist, spray, or

vapors.[4]

Wash hands thoroughly after handling, even if gloves were worn.[1][4]

Do not eat, drink, or smoke in the area where 2-Dodecenal is handled or stored.[4]

3. Spill Management:

In the event of a spill, evacuate all non-essential personnel from the area.

Ventilate the area of the spill.[4]

Wear the appropriate PPE as outlined above.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a clearly labeled, sealed container for hazardous waste

disposal.[4][9]

Clean the affected area thoroughly.

4. First-Aid Measures:

If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower. If skin irritation or a rash occurs, get medical advice/attention.[1][4]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a poison center or doctor.[4]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[4]

If swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control

center immediately.[2][4]

Disposal Plan
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Proper disposal of 2-Dodecenal and any contaminated materials is critical to prevent

environmental contamination and ensure safety.

Waste Containerization: Collect unused 2-Dodecenal and any contaminated materials (e.g.,

absorbent pads, gloves, lab coats) in a clearly labeled, sealed container for hazardous

waste.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "2-Dodecenal".

Disposal Method: Disposal must be in accordance with all applicable federal, state, and local

regulations.[2] This typically involves incineration or disposal at a licensed hazardous waste

facility.[2] Do not dispose of down the drain or in regular trash.

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 2-Dodecenal in a

laboratory setting.
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Caption: Workflow for Safe Handling of 2-Dodecenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

